Cas no 66840-03-7 (Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro-)

66840-03-7 structure
Product name:Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro-
Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro-
- [(2R,3R,4R,5R)-5-(4-Amino-2-oxohydropyrimidinyl)-4-fluoro-3-hydroxyoxolan-2-yl]methyl hydrogen (phosphonooxy)(hydroxyphosphoryl) phosphate
- SCHEMBL1981099
- [[(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-fluoro-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- CHEMBL3417289
- 2'-Deoxy-2'-fluorocytidine 5'-(tetrahydrogen triphosphate)
- ((2R,3R,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-4-fluoro-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
- 80J
- 2'-Deoxy-2'-fluorocytidine 5'-O-triphosphate
- 66840-03-7
- [[(2R,3R,4R,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-4-fluoro-3-hydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
- J-700020
- 2'-fluoro-2'-deoxycytidine-5'-triphosphate
-
- Inchi: InChI=1S/C9H15FN3O13P3/c10-6-7(14)4(24-8(6)13-2-1-5(11)12-9(13)15)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,14H,3H2,(H,19,20)(H,21,22)(H2,11,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
- InChI Key: YKEIUAOIVAXJRI-XVFCMESISA-N
- SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F
Computed Properties
- Exact Mass: 484.98025
- Monoisotopic Mass: 484.98017670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 860
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 248Ų
Experimental Properties
- PSA: 247.97
Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-2'-fluoro- Related Literature
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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